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molecular formula C10H11F3N2O3 B012846 2-[Methyl-2-nitro-4-(trifluoromethyl)anilino]ethan-1-ol CAS No. 103748-04-5

2-[Methyl-2-nitro-4-(trifluoromethyl)anilino]ethan-1-ol

Cat. No. B012846
CAS RN: 103748-04-5
M. Wt: 264.2 g/mol
InChI Key: OTPQDFIVHJTZHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05834454

Procedure details

2-(Methylamino)ethanol (17.3 g, 231 mmol) was added dropwise to a solution of 4-chloro-3-nitrobenzotrifluoride (26.0 g, 115 mmol) in N,N-dimethylformamide (100 ml) at 0° C. After the reaction temperature was raised to room temperature, the reaction mixture was stirred at room temperature for 1 hour, poured into a saturated aqueous ammonium chloride solution, and then extracted twice with ethyl acetate. The organic layer was washed with a 5% aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was purified by a silica gel column chromatography (eluent: chloroform/methanol = 97/3) to obtain an oil of 4-[N-methyl-N-(2-hydroxy-ethyl) amino]-3-nitrobenzotrifluoride.
Name
2-(Methylamino)ethanol
Quantity
17.3 g
Type
reactant
Reaction Step One
Name
4-chloro-3-nitrobenzotrifluoride
Quantity
26 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
100 mL
Type
solvent
Reaction Step One
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-[N-methyl-N-(2-hydroxy-ethyl) amino]-3-nitrobenzotrifluoride

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][CH2:3][CH2:4][OH:5].Cl[C:7]1[CH:12]=[CH:11][C:10]([C:13]([F:16])([F:15])[F:14])=[CH:9][C:8]=1[N+:17]([O-:19])=[O:18].[Cl-].[NH4+]>CN(C)C=O>[CH3:1][N:2]([C:7]1[CH:12]=[CH:11][C:10]([C:13]([F:16])([F:14])[F:15])=[CH:9][C:8]=1[N+:17]([O-:19])=[O:18])[CH2:3][CH2:4][OH:5] |f:2.3|

Inputs

Step One
Name
2-(Methylamino)ethanol
Quantity
17.3 g
Type
reactant
Smiles
CNCCO
Name
4-chloro-3-nitrobenzotrifluoride
Quantity
26 g
Type
reactant
Smiles
ClC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
Name
N,N-dimethylformamide
Quantity
100 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted twice with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with a 5% aqueous sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resulting residue was purified by a silica gel column chromatography (eluent: chloroform/methanol = 97/3)

Outcomes

Product
Details
Reaction Time
 1 h
Name
4-[N-methyl-N-(2-hydroxy-ethyl) amino]-3-nitrobenzotrifluoride
Type
product
Smiles
CN(CCO)C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.